Cas no 50-24-8 (Prednisolone)

• Product Name: Prednisolone
• CAS No: 50-24-8
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• MDL: MFCD00003649
• CID: 33464
• PubChem ID: 329820079
• Update Time: 2025-10-23

Prednisolone Chemical and Physical Properties

Names and Identifiers

• prednisolone
• 11-beta,17-alpha,21-trihydroxypregna-1,4-diene-3,20-dione
• Prednisolone Solution
• 11,17,21-Trihydroxypregna-1,4-diene-3,20-dione
• PREDNISOLONE(RG)
• prednisolone base
• 1,4-Pregnadiene-11b,17a,21-triol-3,20-dione
• 1,4-Pregnadiene-11β,17α,21-triol-3,20-dione
• 11beta,17alpha,21-Trihydroxypregna-1,4-diene-3,20-dione
• deltaf
• dicortol
• eazolind
• hydeltra
• prednis
• predonin
• solone
• steran
• STEROLONE
• ulacort
• Metacortandralone
• Hydroretrocortine
• Predonine
• Meticortelone
• Deltacortril
• Deltahydrocortisone
• Prenolone
• Hydroretrocortin
• Delta-Cortef
• PRDL
• Hydrodeltalone
• Hydrodeltisone
• Deltacortenol
• Prednelan
• Precortancyl
• Paracotol
• Lentosone
• Dydeltrone
• Delcortol
• Decaprednil
• Predniliderm
• Fernisolone
• Donisolone
• Cortalone
• Scherisolon
• Rolisone
• Hydeltrone
• Estilsona
• Codelcortone
• Prednicen
• Precortisyl
• Precortilon
• Paracortol
• Erbasona
• Erbacort
• Deltisilone
• Cotogesi
• Meti Derm
• Pregna-1,4-diene-3,20-dione, 11,17,21-trihydroxy-, (11.beta.)-
• HMS3259E09
• Opredsone
• s1737
• C07369
• Prestwick_404
• Eazolin D
• Prednisolona
• NC00473
• NCGC00094764-01
• Meti-Derm
• Delta-Cortef (TN)
• GTPL2866
• component of Ataraxoid
• Prednisolone [BAN:INN:JAN]
• PREDNISOLONE (USP-RS)
• BDBM19190
• HY-17463
• NSC-9120
• EC 200-021-7
• 11,17,21-Trihydroxypregna-1,4-diene-3,20-dione, (11.beta.)-
• VETSOLONE
• Linola-H N
• Ultracorten H
• Cotolone
• PREDNISOLONE (USP MONOGRAPH)
• Prednisolone (JP17/USP/INN)
• delta(sup 1)-Dehydrohydrocortisone
• Prestwick3_000274
• Deltidrosol
• (1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-1-(2-hydroxyacetyl)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• NSC 9120
• Pregna-1,4-diene-3,20-dione, 11-beta,17,21-trihydroxy-
• UNII-9PHQ9Y1OLM
• Ultracortene-hydrogen
• 11-.beta.,17-.alpha.,21-Trihydroxy-1,4-pregnadiene-3,20-dione
• prednisolon
• BRD-K98039984-001-03-0
• SR-01000837502-2
• BPBio1_000164
• Pregna-1,4-diene-3,20-dione, 11beta,17,21-trihydroxy-
• Delta(1)Hydrocortisone
• Pregna-1,20-dione, 11,17,21-trihydroxy-, (11.beta.)-
• Prednisolona [INN-Spanish]
• MLS002548883
• delta-dehydrocortisol
• Prednisolonum
• Cotogesic
• LMST02030179
• 11.BETA.,17,21-TRIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE.
• Prednisolone, >=99%
• Tox21_111327_1
• HYDROCORTISONE IMPURITY A (EP IMPURITY)
• D91990
• Sterane
• DTXSID9021184
• (11-beta)-11,17,21-Trihydroxypregna-1,4-diene-3,20-dione
• Prednisolone (injectable liposome formulation, rheumatoid arthritis), Galapagos
• 1,4-Pregnadiene-11-.beta.,17-.alpha.,21-triol-3,20-dione
• PREDNISOLONE [EP]
• HMS2090J05
• Pregna-1,4-diene-3,20-dione, 11,17,21-trihydroxy-, (11beta)-
• METHYLPREDNISOLONE IMPURITY K [EP IMPURITY]
• Prednisolone, British Pharmacopoeia (BP) Assay Standard
• PREDNISOLONE [USP MONOGRAPH]
• PREDNISOLONE [MI]
• delta(1)-Hydrocortisone
• .delta.-Stab
• delta(sup 1)-Dehydrocortisol
• Delta-F
• PREDNISONE IMPURITY B
• Predni-Helvacort
• NCGC00179649-01
• SMR000718761
• Delta(1)-dehydrohydrocortisone
• MLS002638110
• Delta F
• component of K-Predne-Dome
• DB00860
• CHEMBL131
• Prednisolone, Pharmaceutical Secondary Standard; Certified Reference Material
• Prestwick0_000274
• .DELTA.1-Hydrocortisone
• .DELTA.(sup 1)-Dehydrohydrocortisone
• PREDNISOLONE [VANDF]
• NCGC00179649-02
• PREDNISOLONE [ORANGE BOOK]
• Tox21_302987
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-8,10,13-trimethyl-3-oxo-6,7,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid;Prednisolone
• delta-dehydrohydrocortisone
• MLS001304083
• 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione
• AC-1773
• PREDNISOLONE [HSDB]
• 11beta,17,21-trihydroxy-1,4-pregnadiene-3,20-dione
• PREGNA-1,4-DIENE-3,20-DIONE, 11,17,21-TRIHYDROXY-, (11.BETA)-
• EN300-53017
• Linola-H-Fett N
• SPBio_002367
• Supercortisol
• HMS2095H10
• MLS002207037
• CO-Hydeltra
• 4-08-00-03467 (Beilstein Handbook Reference)
• delta1-Hydrocortisone
• PREDNISOLONE [JAN]
• Bubbli-Pred
• Neo-Delta-Cortef
• 1,4-Pregnadien-11-beta,17-alpha,21-triol-3,20-dione
• PREDNICARBATE IMPURITY A (EP IMPURITY)
• Predni-Coelin
• Pred-Clysma
• Frisolona
• Dacortin H
• PREDNISOLONE (EP MONOGRAPH)
• 1-Dehydrohydrocortisone
• Di-Adreson-F
• delta-hydrocortisone
• .DELTA.1-Cortisol
• PREDNISONE IMPURITY B [EP]
• Gupisone
• Longiprednil
• 11-.beta.,17,21-Trihydroxypregna-1,4-diene-3,20-dione
• Decortin H
• SR-01000837502
• Capsoid
• Prestwick2_000274
• NCGC00256577-01
• (1S,2R,10S,11S,14R,15S,17S)-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,15-dimethyltetracyclo[8.7.0.0;{2,7}.0;{11,15}]heptadeca-3,6-dien-5-one
• K 1557
• BCP09053
• Prenilone
• AKOS015894935
• CCG-220274
• NSC9900
• NCGC00179649-03
• '(11alpha)-11,17,21-trihydroxypregna-1,4-diene-3,20-dione'
• AS-13665
• PREDNISOLONE [WHO-IP]
• Kuhlprednon
• Prednisolone for peak identification, European Pharmacopoeia (EP) Reference Standard
• Derpo PD
• Tox21_201673
• delta-1-dehydrohydrocortisone
• Fernisolone P
• HMS1568H10
• Lepi-Cortinolo
• Delta1-dehydro-hydrocortisone
• PREDNISOLONE [WHO-DD]
• .DELTA.(sup 1)-Cortisol
• Prednisolone (injectable liposome formulation, rheumatoid arthritis)
• Hostacortin H
• Prednisolone [INN:BAN:JAN]
• MFCD00003649
• HMS2230P10
• Prednisolone (injectable liposome formulation, rheumatoid arthritis), Enceladus
• Delta-Diona
• Nanocort
• delta-1-Cortisol; Prednicarbate EP Imp A; Supercortisol
• Prednisolone (anhydrous)
• 1,4-Pregnadiene-11-beta,17-alpha,21-triol-3,20-dione
• PREDNISOLONE [EP MONOGRAPH]
• D00472
• EQUISOLON
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Predate
• D0D1SG
• 11-beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione
• 1,4-pregnadiene-3,20-dione-11beta,17-alpha,21-triol
• Prednisolone, VETRANAL(TM), analytical standard
• Adnisolone
• 9PHQ9Y1OLM
• APREDNISLON
• delta(1)-Dehydrocortisol
• Pregna-1,4-diene-3,20-dione, 11.beta.,17,21-trihydroxy-
• Cordrol
• 3,20-Dioxo-11beta,17alpha,21-trihydroxy-1,4-pregnadiene
• 1,4-Pregnadiene-3,20-dione-11beta,17alpha,21-triol
• 11-.beta.,17-.alpha.,21-Trihydroxypregna-1,4-diene-3,20-dione
• delta-1-hydrocortisone
• PREDNISOLONE ACETATE IMPURITY B [EP IMPURITY]
• NCGC00179649-06
• Dontisolon D
• Delta-Ef-Cortelan
• Q11426176
• DELTA.1-Cortisol
• PREDNISOLONE [MART.]
• Panafcortelone
• delta(1)-Cortisol
• PREDNISOLONE [INN]
• Prednisolone, United States Pharmacopeia (USP) Reference Standard
• CAS-50-24-8
• Fernisolone-P
• Dhasolone
• Prednisolone, European Pharmacopoeia (EP) Reference Standard
• .DELTA.1-Dehydrocortisol
• PREDNICARBATE IMPURITY A [EP IMPURITY]
• 1,4-Pregnadien-11-.beta.,17-.alpha.,21-triol-3,20-dione
• BSPBio_000148
• Predisolone Sodium Phosphate
• 8056-11-9
• 1,4-Pregnadiene-3,20-dione-11-.beta.,17-.alpha.,21-triol
• Prelone
• DTXCID301184
• MLS002154250
• 1,4-Pregnadiene-3,20-dione-11-beta,17-alpha,21-triol
• Fisopred
• 50-24-8
• T-Pred (Salt/Mix)
• Predniretard
• CHLOROPTIC-P S.O.P. COMPONENT PREDNISOLONE
• delta-1-dehydrocortisol
• K-Predne-Dome (Salt/Mix)
• PREDNISOLONE (EMA EPAR: VETERINARY)
• PREDNISOLONE (MART.)
• Predne-Dome
• delta(sup 1)-Cortisol
• CHEBI:8378
• PREDNISOLONE [USP-RS]
• 1,4-Pregnadiene-11beta,17alpha,21-triol-3,20-dione
• Pregna-1,20-dione, 11.beta.,17,21-trihydroxy-
• Predeltilone
• Prednisolone Powder
• Prednisolone for system suitability, European Pharmacopoeia (EP) Reference Standard
• Lenisolone
• .DELTA.(sup 1)-Hydrocortisone
• A929791
• .delta.-Cortef
• LS-7669
• (11beta)-11,17,21-Trihydroxypregna-1,4-diene-3,20-dione
• PREDNISOLONE ANHYDROUS
• PREDNISOLONE COMPONENT OF CHLOROPTIC-P S.O.P.
• Preflam
• Prednisolonum [INN-Latin]
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• PREDNISOLONUM [WHO-IP LATIN]
• NSC9120
• CCRIS 980
• NCGC00179649-04
• BRD-K98039984-001-06-3
• Prestwick1_000274
• Delta-Phoricol
• Dexa-Cortidelt hostacortin H
• Q-201616
• (+)-PREDNISOLONE
• .DELTA.1-Dehydrohydrocortisone
• delta(sup 1)-Hydrocortisone
• Prednicortelone
• Z778141968
• Tox21_111327
• NCGC00259222-01
• METHYLPREDNISOLONE IMPURITY K (EP IMPURITY)
• SCHEMBL3233
• PREDNISOLONE [GREEN BOOK]
• BRN 1354103
• Deltasolone
• 1,2-Dehydrohydrocortisone
• Delta-stab
• HMS3712H10
• Di-adreson F
• Pregna-1,4-diene-3,20-dione, 11,17,21-trihydroxy-, (11b)-
• TUA
• HSDB 3385
• NSC-9900
• Ultracortene-H
• Klismacort
• EINECS 200-021-7
• .DELTA.(sup 1)-Dehydrocortisol
• 11.beta.,17.alpha.,21-Trihydroxypregna-1,4-diene-3,20-dione
• P0637
• HYDROCORTISONE IMPURITY A [EP IMPURITY]
• Prednisone Acetate
• Prednisolone (Predonine)
• Prednisolone (1.0 mg/mL in Methanol)
• PrednisTab
• Prednisolona (INN-Spanish)
• Prednisolone anhydrous Micronized
• CS-0695025
• NS00000394
• Prednisolone (Standard)
• Prednisolonum (INN-Latin)
• 1-Dehydrocortisol
• HY-17463R
• 11beta,17alpha,21-Trihydroxy-1,4-pregnadiene-3,20-dione
• Prednisolone oral
• (11?)-11,17,21-Trihydroxy-pregna-1,4-diene-3,20-dione;Metacortandralone;Delta F
• (1S,2R,10S,11S,14R,15S,17S)-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
• 200-021-7
• FP27131
• US10196374, Prednisolone
• Prednisolone

• MDL： MFCD00003649
• Inchi： 1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-16,18,22,24,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： OIGNJSKKLXVSLS-VWUMJDOOSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 360.19400
• Monoisotopic Mass: 360.193674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.31 g/cm3
• Melting Point: 240?°C (dec.)(lit.)
• Boiling Point: 570.6°C at 760 mmHg
• Flash Point: 313°C
• Refractive Index: 100 ° (C=1, Dioxane)
• Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (277.44 mm) H2O: 0.1 mg/ml (0.28 mm; need ultrasonic) * "≥" means soluble, but saturation unknown
• PSA: 94.83000
• LogP: 1.55760
• Solubility: Soluble in ethanol, chloroform, propanol, methanol, dioxane, slightly soluble in water
• Vapor Pressure: 7.36E-16mmHg at 25°C
• Merck: 7721
• Specific Rotation: +97° - +103° (c=1, Dioxane)
• Color/Form: 100 μg/mL in acetonitrile

Prednisolone Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S22; S45; S36/37/39; S26; S16
• RTECS：TU4152000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：3
• PackingGroup：Ⅱ
• Risk Phrases：R22
• Safety Term：S22

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Prednisolone

Prednisolone (CAS No: 50-24-8): A Comprehensive Overview of Its Pharmaceutical Applications and Recent Research Developments

Prednisolone, with the chemical identifier CAS No: 50-24-8, is a synthetic corticosteroid hormone that has been widely utilized in the field of pharmaceuticals for decades. This compound, belonging to the glucocorticoid class, exhibits potent anti-inflammatory, immunosuppressive, and anti-allergic properties. Its molecular structure, characterized by a 17-hydroxy group and a ketone at the 1-position, makes it highly effective in modulating various physiological and pathological processes. Over the years, Prednisolone has found extensive applications in treating a myriad of conditions ranging from autoimmune disorders to severe allergies.

The pharmacological profile of Prednisolone is well-documented, with its mechanism of action primarily involving the inhibition of inflammatory mediator production and the modulation of immune cell function. The compound binds to glucocorticoid receptors in cells, leading to the transcriptional regulation of genes involved in inflammation and immune response. This mechanism has made Prednisolone a cornerstone in the management of conditions such as rheumatoid arthritis, lupus erythematosus, and multiple sclerosis.

In recent years, significant advancements in understanding the pharmacodynamics and pharmacokinetics of Prednisolone have led to novel formulations and therapeutic strategies. One such development is the use of Prednisolone in inhalation therapy for respiratory conditions like asthma. This approach minimizes systemic side effects while targeting the affected area directly. Furthermore, research has explored the potential of Prednisolone in combination therapies, particularly with immunosuppressants, to enhance treatment efficacy.

Another emerging area of research involves the use of Prednisolone in neurology. Studies have suggested that it may play a role in mitigating neuroinflammatory conditions such as Parkinson's disease and Alzheimer's disease. The ability of Prednisolone to modulate microglial activity and reduce pro-inflammatory cytokine production has opened new avenues for therapeutic intervention. These findings are particularly promising given the limited treatment options available for these neurodegenerative disorders.

The development of novel delivery systems for Prednisolone has also been a focal point in recent research. Liposomal formulations, for instance, have shown promise in improving bioavailability and reducing local irritation. Additionally, transdermal patches are being explored as an alternative route of administration, offering sustained release and improved patient compliance. These innovations are particularly relevant in chronic disease management where long-term treatment is often required.

Environmental considerations have also influenced the pharmaceutical industry's approach to developing derivatives of Prednisolone. Researchers are focusing on creating environmentally friendly formulations that minimize waste and reduce ecological impact. This includes exploring biodegradable excipients and optimizing synthesis pathways to reduce energy consumption and carbon footprint.

The regulatory landscape for Prednisolone continues to evolve with agencies like the FDA and EMA issuing updated guidelines based on new clinical data. These regulations ensure that patients receive safe and effective treatments while balancing therapeutic benefits with potential risks. The ongoing clinical trials investigating new indications for Prednisolone further underscore its versatility as a therapeutic agent.

In conclusion, Prednisolone (CAS No: 50-24-8) remains a critical compound in modern medicine with its broad spectrum of applications and ongoing research potential. From traditional uses in autoimmune diseases to emerging applications in neurology and innovative delivery systems, this corticosteroid continues to play a pivotal role in patient care. As research progresses, it is likely that new therapeutic modalities will be developed, further solidifying Prednisolone's position as a cornerstone in pharmaceutical innovation.